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Compound of Interest

Compound Name:
4-Methylenepiperidine

hydrobromide

Cat. No.: B3262155 Get Quote

Technical Support Center: 4-Methylenepiperidine
Hydrobromide
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 4-Methylenepiperidine hydrobromide. The

following sections offer troubleshooting advice and frequently asked questions to ensure safe

laboratory practices.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: What are the primary hazards associated with 4-
Methylenepiperidine hydrobromide?
While specific GHS hazard classifications for the hydrobromide salt are not readily available,

the closely related hydrochloride salt is classified as harmful if swallowed and causes skin and

serious eye irritation.[1] It is prudent to handle the hydrobromide salt with the same

precautions. The parent compound, piperidine, is highly flammable, toxic, and corrosive,

causing severe skin burns and eye damage.[2][3]
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Hazard Statement
Classification (for 4-Methylenepiperidine
hydrochloride)

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1]

H319: Causes serious eye irritation
Serious eye damage/eye irritation (Category 2)

[1]

H335: May cause respiratory irritation Specific target organ toxicity — single exposure

Note: This data is for the hydrochloride salt and should be used as a reference for handling the

hydrobromide salt.

Q2: What Personal Protective Equipment (PPE) is
required when handling this compound?
To minimize exposure, the following PPE should be worn at all times:

Eye Protection: Wear chemical safety goggles and/or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Use a lab coat. For larger quantities or where there is a significant

risk of splashing, consider flame-retardant antistatic protective clothing.[2]

Respiratory Protection: All handling should be done in a well-ventilated area or under a

chemical fume hood.[4][5] If exposure limits are likely to be exceeded, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.[4]

Q3: What are the correct first aid procedures for
exposure?
Immediate medical attention is required for any significant exposure.[5]
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Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[4] If breathing is difficult, give oxygen. Do not use mouth-to-mouth

resuscitation.[5] Call a physician or poison control center immediately.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of

water or shower for at least 15 minutes.[4][5] Call a physician immediately.[5]

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[5] Immediately call a

physician.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[4] Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.

Q4: How should I store 4-Methylenepiperidine
hydrobromide?
Proper storage is crucial for maintaining the compound's stability and ensuring safety.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store under an inert atmosphere.[5] Some suppliers recommend storing in a freezer at

temperatures below -20°C.

Store in a corrosives area.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[2][4]

Q5: What substances are incompatible with 4-
Methylenepiperidine hydrobromide?
Avoid contact with the following materials:

Strong oxidizing agents[5]

Strong acids and acid chlorides[5]

Bases[4]
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Acid anhydrides[5]

Carbon dioxide (CO2)[4]

Q6: What should I do in case of a spill?
Follow these steps to manage a spill safely:

Evacuate: Keep people away from and upwind of the spill/leak.[4]

Ventilate: Ensure adequate ventilation of the affected area.

Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[4]

Use non-sparking tools and explosion-proof equipment.[4]

Containment: Use an inert absorbent material (e.g., sand, diatomite, universal binder) to

soak up the spill.

Collection: Collect the absorbed material into a suitable, closed, and labeled container for

disposal.[4][5]

Decontamination: Clean the spill area thoroughly.

Personal Protection: Ensure appropriate PPE is worn throughout the cleanup process.

Q7: What are the physical and chemical properties of
this compound?

Property Value

CAS Number 3522-98-3[6][7]

Molecular Formula C6H12BrN[6][7]

Molecular Weight 178.07 g/mol [6][7]

Appearance Solid or liquid[7]

Experimental Protocols
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Detailed experimental protocols are specific to the synthetic or analytical procedure being

performed. However, a general protocol for handling the compound in a laboratory setting is

provided below.

Standard Operating Procedure for Handling
Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered. Confirm that an eyewash station and safety shower are nearby and

accessible.[4]

PPE: Don all required personal protective equipment as described in Q2.

Weighing: If weighing the solid, perform the task in a ventilated enclosure or fume hood to

avoid inhaling dust. Use a tared, sealed container to transport the compound to the reaction

setup.

Addition to Reaction: Add the compound to the reaction vessel carefully, avoiding splashes. If

the compound is a solid, use a powder funnel. If it is in solution, add it slowly via a syringe or

dropping funnel.

Post-Handling: After use, tightly seal the container. Wash hands and any exposed skin

thoroughly.[4] Clean all equipment used.

Waste Disposal: Dispose of any waste material, including contaminated consumables, in a

properly labeled hazardous waste container according to institutional and local regulations.

[4]

Visual Workflow and Diagrams
The following diagram illustrates the logical workflow for responding to a chemical spill of 4-
Methylenepiperidine hydrobromide.
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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